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Compound of Interest

Compound Name: 5-Chlorovaleric acid

Cat. No.: B053291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chlorovaleric acid, a versatile
bifunctional organic compound. It serves as a crucial building block in synthetic organic
chemistry and is of particular interest to professionals in pharmaceutical development. This
document outlines its chemical and physical properties, safety and handling guidelines, and
detailed experimental protocols for its synthesis and derivatization.

Core Properties and Identifiers

5-Chlorovaleric acid, also known as 5-chloropentanoic acid, is an organochlorine compound
featuring a carboxylic acid functional group and a terminal chlorine atom.[1] This unique
structure allows it to function as a linear C5 spacer and a versatile precursor in the synthesis of
more complex molecules, including heterocyclic compounds and polymers.[2] Its CAS Registry
Number is 1119-46-6.[3]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for 5-
Chlorovaleric acid.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value

CAS Number 1119-46-6

Molecular Formula CsHoCIO2

Molecular Weight 136.58 g/mol

IUPAC Name 5-chloropentanoic acid

Synonyms 5-Chloropentanoic acid, -Chloropentanoic acid
SMILES C(Ccchcce(=0)o

InChl 1S/C5H9CIO2/c6-4-2-1-3-5(7)8/h1-4H2,(H,7,8)
InChlKey YSXDKDWNIPOSMF-UHFFFAOY SA-N

Table 2: Physical Properties

Property Value

Appearance Colorless to light yellow clear liquid or solid
Melting Point 18 °C

Boiling Point 136 °C at 14 mmHg

Density 1.170 g/mL at 20 °C

Refractive Index

n20/D 1.454

Flash Point

>110 °C (>230 °F)

Solubility

Soluble in water

Table 3: Safety and Hazard Information
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Hazard Category GHS Pictogram Signal Word Hazard Statement
) H314: Causes severe
Skin ]
) o GHSO05 Danger skin burns and eye
Corrosion/Irritation
damage.

H314: Causes severe

Serious Eye )
o GHSO05 Danger skin burns and eye
Damage/Irritation
damage.

Note: Safety information may vary by supplier and concentration. Always consult the specific
Safety Data Sheet (SDS) before handling.

Applications in Research and Development

5-Chlorovaleric acid is a valuable intermediate in various industrial and research applications:

o Pharmaceutical Synthesis: It is a key starting material for the synthesis of various active
pharmaceutical ingredients (APIs).[4] For instance, its derivative, 5-chlorovaleryl chloride, is
an important intermediate in the synthesis of the anti-thrombotic drugs cilostazol and
apixaban.[5][6]

e Agrochemicals: The compound is utilized in the formulation of agrochemicals, contributing to
the development of herbicides and pesticides.[4]

o Polymer Chemistry: It is employed in the synthesis of polymers, helping to create materials
with specific properties for various applications.[4]

e Biochemical Research: Researchers use 5-chlorovaleric acid to study metabolic pathways
and enzyme activities.[4]

Experimental Protocols

Detailed methodologies for the synthesis of 5-Chlorovaleric acid and its subsequent
conversion to the highly reactive 5-chlorovaleryl chloride are presented below. These protocols
are based on established industrial and laboratory procedures.
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Synthesis of 5-Chlorovaleric Acid from 1,4-
Dichlorobutane

A common industrial route for the synthesis of 5-Chlorovaleric acid starts from 1,4-

dichlorobutane.[2] The process involves a two-step reaction: cyanidation followed by

hydrolysis.[7]

Step 1: Cyanidation of 1,4-Dichlorobutane to 5-Chlorovaleronitrile

Reaction Setup: In a suitable reactor, charge 1,4-dichlorobutane and a phase-transfer
catalyst, such as tetrabutylammonium bromide.[8]

Reaction Conditions: Heat the mixture to 80-85°C with stirring.[8]

Addition of Sodium Cyanide: Slowly add an aqueous solution of sodium cyanide to the
reaction mixture over several hours.[8]

Reaction Completion and Work-up: After the addition is complete, continue stirring at 80-
85°C for an additional hour. Cool the reaction mixture and separate the organic and aqueous
phases. The organic phase contains the desired 5-chlorovaleronitrile.[3]

Step 2: Hydrolysis of 5-Chlorovaleronitrile to 5-Chlorovaleric Acid

Reaction Setup: Charge the 5-chlorovaleronitrile-containing organic phase into a reactor.[8]
Acid Hydrolysis: Add concentrated hydrochloric acid to the reactor.[8]
Reaction Conditions: Heat the mixture to 55-70°C and stir for approximately 5 hours.[8]

Work-up and Isolation: Cool the reaction mixture and add water to dissolve any solid
ammonium chloride. Separate the organic phase, which contains 5-Chlorovaleric acid in
1,4-dichlorobutane. The final product can be isolated through distillation.[8]

Conversion of 5-Chlorovaleric Acid to 5-Chlorovaleryl
Chloride
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The conversion of 5-Chlorovaleric acid to its more reactive acid chloride derivative is a crucial
step for many synthetic applications.[7]

e Reaction Setup: In a four-neck flask equipped with a reflux condenser, charge 5-
Chlorovaleric acid.[9]

 Addition of Thionyl Chloride: Add thionyl chloride to the flask.[9]

o Reaction Conditions: Stir the mixture at room temperature (25°C) for 15 hours or at 60°C for
10 hours.[9]

« Isolation of Product: After the reaction is complete, recover the 5-chlorovaleryl chloride by
vacuum distillation.[9]

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the synthetic
protocols described above.
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Step 1: Cyanidation

1,4-Dichlorobutane Sodium Cyanide Phase-Transfer Catalyst
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5-Chlorovaleronitrile

Step 2: Hydrolysis

5-Chlorovaleronitrile Conc. Hydrochloric Acid

Reaction at 55-70°C

5-Chlorovaleric Acid

Click to download full resolution via product page

Caption: Synthesis of 5-Chlorovaleric Acid from 1,4-Dichlorobutane.
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5-Chlorovaleric Acid Thionyl Chloride
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Reaction at 25-60°C

:

Vacuum Distillation

:

5-Chlorovaleryl Chloride
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Caption: Conversion of 5-Chlorovaleric Acid to 5-Chlorovaleryl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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